![molecular formula C18H19N3O3S B2585866 2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-methyl-N-phenylacetamide CAS No. 2097932-34-6](/img/structure/B2585866.png)
2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-methyl-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
Research efforts have been devoted to the synthesis of novel derivatives of benzothiazole and their evaluation for various biological activities. For instance, novel derivatives bearing different heterocyclic rings have been synthesized to explore their antitumor activity. Such compounds were assessed in vitro against a range of human tumor cell lines derived from neoplastic diseases, revealing some derivatives with considerable anticancer activity (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial and Cytotoxic Activities
Several studies have synthesized and tested benzothiazole derivatives for antimicrobial and cytotoxic properties. A notable example is the evaluation of azetidine-2-one derivatives of 1H-benzimidazole for their antimicrobial and cytotoxic activities, highlighting the potential of such compounds as lead structures for developing new therapeutic agents (Noolvi, Agrawal, Patel, Badiger, Gaba, & Zambre, 2014).
Molecular Docking Studies
Molecular docking studies are utilized to predict the interaction between a molecule and its target protein, aiding in the design of compounds with enhanced biological activity. For example, novel (Z)-2 derivatives were synthesized, and their cytotoxic activity evaluated against human breast cell lines, supported by molecular docking calculations to understand their mechanism of action (Kolluri, Gurrapu, Subhashini, Putta, Singh, Vani, & Manga, 2020).
Modulation of Receptor Activity
Compounds structurally related to benzothiazoles have been investigated for their ability to modulate receptor activity, demonstrating potential as cognitive enhancers or for the treatment of neurological disorders. For instance, derivatives of benzothiadiazine dioxides have been explored for their activity as positive allosteric modulators of AMPA-type ionotropic glutamate receptors, with implications for treating conditions like Alzheimer's disease (Larsen, Francotte, Frydenvang, Tapken, Goffin, Fraikin, Caignard, Lestage, Danober, Pirotte, & Kastrup, 2016).
properties
IUPAC Name |
2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)-N-methyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S/c1-19(14-7-3-2-4-8-14)18(22)13-20-16-9-5-6-10-17(16)21(15-11-12-15)25(20,23)24/h2-10,15H,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHZMODZDDFBCBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)CN2C3=CC=CC=C3N(S2(=O)=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.